Cas no 129644-71-9 (3,5-Dimethyl-4-(trifluoromethylthio)phenol)

3,5-Dimethyl-4-(trifluoromethylthio)phenol structure
129644-71-9 structure
Product Name:3,5-Dimethyl-4-(trifluoromethylthio)phenol
CAS No:129644-71-9
MF:C9H9F3OS
MW:222.227371931076
CID:5001415
Update Time:2023-08-25

3,5-Dimethyl-4-(trifluoromethylthio)phenol Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-4-(trifluoromethylthio)phenol
    • Inchi: 1S/C9H9F3OS/c1-5-3-7(13)4-6(2)8(5)14-9(10,11)12/h3-4,13H,1-2H3
    • InChI Key: OQSTYHWVYOLRBR-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C(C)=CC(=CC=1C)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 183
  • XLogP3: 4
  • Topological Polar Surface Area: 45.5

3,5-Dimethyl-4-(trifluoromethylthio)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010014495-250mg
3,5-Dimethyl-4-(trifluoromethylthio)phenol
129644-71-9 97%
250mg
484.80 USD 2021-07-05
Alichem
A010014495-500mg
3,5-Dimethyl-4-(trifluoromethylthio)phenol
129644-71-9 97%
500mg
782.40 USD 2021-07-05
Alichem
A010014495-1g
3,5-Dimethyl-4-(trifluoromethylthio)phenol
129644-71-9 97%
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1,564.50 USD 2021-07-05
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